Cas no 16174-59-7 (3'-Guanylic acid,2'-deoxy-, 5'-(dihydrogen phosphate))

• Product Name: 3'-Guanylic acid,2'-deoxy-, 5'-(dihydrogen phosphate)
• CAS No: 16174-59-7
• MF: C₁₀H₁₅N₅O₁₀P₂
• MW: 427.201123476028
• CID: 188945
• PubChem ID: 135419396
• Update Time: 2025-04-19

3'-Guanylic acid,2'-deoxy-, 5'-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 3'-Guanylic acid,2'-deoxy-, 5'-(dihydrogen phosphate)
• [(2R,3S,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-2-(phosphonooxymethyl)oxolan-3-yl] dihydrogen phosphate
• 2'- DEOXYGUANOSINE- 3', 5'- O- BISPHOSPHATE ( PDGP )
• 2'-deoxyguanosine 3',5'-diphosphate
• 2'-deoxyguanosine 3',5'-bis(dihydrogen phosphate)
• 3',5'-Dgdp
• 16174-59-7
• [(2R,3S,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-2-(phosphonooxymethyl)oxolan-3-yl] dihydrogen phosphate
• SCHEMBL5709934
• 2/'-Deoxyguanosine 3/',5/'-diphosphate
• 2'-deoxyguanosine-3',5'-diphosphate
• DTXSID60167229
• SCHEMBL20266288
• Q27464411
• CHEMBL1235266

• Inchi： 1S/C10H15N5O10P2/c11-10-13-8-7(9(16)14-10)12-3-15(8)6-1-4(25-27(20,21)22)5(24-6)2-23-26(17,18)19/h3-6H,1-2H2,(H2,17,18,19)(H2,20,21,22)(H3,11,13,14,16)/t4-,5+,6+/m0/s1
• InChI Key： HLOADLNVPDIIIB-KVQBGUIXSA-N
• SMILES： P(=O)(O)(O)O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP(=O)(O)O

Computed Properties

• Exact Mass: 427.029
• Monoisotopic Mass: 427.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.9
• Topological Polar Surface Area: 228Ų

Experimental Properties

• Density: 2.49
• Boiling Point: 928.8°Cat760mmHg
• Flash Point: 515.5°C
• Refractive Index: 1.904
• PSA: 252.95000
• LogP: -1.08110